molecular formula C9H6FN3 B8613430 2-(6-Fluoro-3-pyridinyl)pyrimidine

2-(6-Fluoro-3-pyridinyl)pyrimidine

Cat. No. B8613430
M. Wt: 175.16 g/mol
InChI Key: JUQUHUFTCBQVGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Fluoro-3-pyridinyl)pyrimidine is a useful research compound. Its molecular formula is C9H6FN3 and its molecular weight is 175.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(6-Fluoro-3-pyridinyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-Fluoro-3-pyridinyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H6FN3

Molecular Weight

175.16 g/mol

IUPAC Name

2-(6-fluoropyridin-3-yl)pyrimidine

InChI

InChI=1S/C9H6FN3/c10-8-3-2-7(6-13-8)9-11-4-1-5-12-9/h1-6H

InChI Key

JUQUHUFTCBQVGY-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(N=C1)C2=CN=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A microwave vial was charged with 5-bromo-2-fluoropyridine (commercially available from Acros, Pittsburgh, Pa.)(0.200 mL, 1.738 mmol), 2-(tributylstannyl)pyrimidine (commercially available from Frontier Scientific, Inc., Logan Utah) (0.718 mL, 2.173 mmol), lithium chloride (0.147 g, 3.48 mmol), copper (I) iodide (0.033 g, 0.174 mmol), and DMF (5.0 mL). Tetrakis(triphenylphosphine)palladium(0) (0.201 g, 0.174 mmol) was added, the system was purged with argon, and the tube was sealed. The resulting mixture was stirred at 120° C. in a microwave for 1 hour. The reaction mixture was then concentrated to afford a brown oil. The resulting oil was purified using column chromatography on silica gel (RediSep 40 g column, gradient elution with 0-25% EtOAc-heptane) to afford 2-(6-fluoropyridin-3-yl)pyrimidine (0.150 g, 0.856 mmol, 49% yield) as a pale yellow solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 7.35 (dddd, J=8.51, 7.65, 2.91, 0.59 Hz, 1H), 7.54 (t, J=4.89 Hz, 1H), 8.28-8.43 (m, 1H), 8.78-8.89 (m, 1H), 8.96 (d, J=4.89 Hz, 2H). m/z (ESI) 176(M+H)+.
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0.147 g
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0.033 g
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0.201 g
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5 mL
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